Cas no 2172038-52-5 (5,6,7-trimethoxy-1-methyl-3-{[(propan-2-yl)amino]methyl}-1H-indole-2-carbonitrile)

• Product Name: 5,6,7-trimethoxy-1-methyl-3-{[(propan-2-yl)amino]methyl}-1H-indole-2-carbonitrile
• CAS No: 2172038-52-5
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• CID: 5852414
• PubChem ID: 165589732
• Update Time: 2025-05-25

5,6,7-trimethoxy-1-methyl-3-{[(propan-2-yl)amino]methyl}-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6,7-trimethoxy-1-methyl-3-{[(propan-2-yl)amino]methyl}-1H-indole-2-carbonitrile
• EN300-1591507
• 2172038-52-5

• Inchi： 1S/C17H23N3O3/c1-10(2)19-9-12-11-7-14(21-4)16(22-5)17(23-6)15(11)20(3)13(12)8-18/h7,10,19H,9H2,1-6H3
• InChI Key： KNZFMDCRJIJFJP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2=C1N(C)C(C#N)=C2CNC(C)C)OC)OC

Computed Properties

• Exact Mass: 317.17394160g/mol
• Monoisotopic Mass: 317.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.4Ų

Additional information on 5,6,7-trimethoxy-1-methyl-3-{[(propan-2-yl)amino]methyl}-1H-indole-2-carbonitrile

Introduction to 5,6,7-trimethoxy-1-methyl-3-{[(propan-2-yl)amino]methyl}-1H-indole-2-carbonitrile (CAS No. 2172038-52-5)

5,6,7-trimethoxy-1-methyl-3-{[(propan-2-yl)amino]methyl}-1H-indole-2-carbonitrile is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of heterocyclic molecules known for their diverse biological activities and therapeutic potential. The presence of multiple functional groups, including methoxy, methyl, and amino substituents, as well as a cyano group at the 2-position of the indole ring, contributes to its unique chemical properties and biological interactions.

The CAS No. 2172038-52-5 assigned to this compound underscores its specific identity and distinguishes it from other structurally similar molecules. This unique identifier is crucial for researchers and regulatory bodies to ensure accurate documentation, synthesis, and application of the compound in various scientific and industrial contexts.

Recent advancements in drug discovery have highlighted the importance of indole derivatives in developing novel therapeutic agents. The 5,6,7-trimethoxy-1-methyl-3-{[(propan-2-yl)amino]methyl}-1H-indole-2-carbonitrile structure exhibits promising pharmacological characteristics that make it a valuable candidate for further investigation. Specifically, the combination of electron-donating groups (such as methoxy and methyl) and an electron-withdrawing cyano group creates a balance that can influence its binding affinity to biological targets.

In the realm of medicinal chemistry, modifications of the indole core have led to the development of compounds with anti-inflammatory, anticancer, and antimicrobial properties. The 3-{[(propan-2-yl)amino]methyl} substituent in this molecule suggests potential interactions with enzymes or receptors involved in disease pathways. This moiety is particularly interesting because it introduces a flexible alkyl chain that can be further modified to optimize biological activity.

Current research in the field of natural product-inspired drug design has shown that structurally complex indole derivatives often exhibit enhanced bioactivity compared to simpler analogs. The 5,6,7-trimethoxy-1-methyl-3-{[(propan-2-yl)amino]methyl}-1H-indole-2-carbonitrile molecule aligns with this trend, as its intricate structure may provide multiple sites for interaction with biological targets. This complexity could lead to the discovery of novel mechanisms of action for therapeutic intervention.

The cyano group at the 2-position of the indole ring is another critical feature that warrants further exploration. Cyano-substituted indoles have been reported to exhibit various biological effects, including modulation of neurotransmitter systems and inhibition of certain enzymes. The CAS No. 2172038-52-5 compound’s cyano functionality may contribute to its pharmacological profile by influencing electronic properties and binding interactions.

From a synthetic chemistry perspective, the preparation of 5,6,7-trimethoxy-1-methyl-3-{[(propan-2-yl)amino]methyl}-1H-indole-2-carbonitrile presents both challenges and opportunities. The synthesis requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, may be employed to construct the complex indole core efficiently.

The methoxy substituents at positions 5, 6, and 7 contribute to the overall stability and reactivity of the molecule. These groups can participate in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity. Additionally, methoxy groups are commonly found in biologically active natural products, suggesting that this compound may have evolved or been designed to interact with specific biological systems.

The (propan-2-yl)amino moiety at position 3 introduces a secondary amine functionality that can be further derivatized if needed. Secondary amines are versatile pharmacophores that can form hydrogen bonds or participate in salt formation, which may be advantageous for drug formulation and delivery.

In conclusion,5,6,7-trimethoxy-1-methyl-3-{[(propan-2-y l)amino]methyl}-1H-indole -2-carbonitrile (CAS No. 2172038 -52 -5) represents a structurally intriguing compound with potential therapeutic applications. Its complex architecture and diverse functional groups make it an attractive candidate for further pharmacological investigation. As research in medicinal chemistry continues to evolve,this molecule could play a significant role in the development of new drugs targeting various diseases.